Cas no 29211-55-0 (3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one)
3-Methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one is a heterocyclic compound featuring a pyrazolone core structure with methyl and 2-methylphenyl substituents. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. The presence of the pyrazolone moiety offers reactivity for further functionalization, while the methyl and aryl groups contribute to stability and solubility in organic solvents. Its structural features make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for research use.
29211-55-0 structure
Product Name:3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one
CAS No:29211-55-0
MF:C11H12N2O
MW:188.225782394409
CID:289278
PubChem ID:260943
Update Time:2025-10-20
3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-(2-methylphenyl)-
- 5-methyl-2-(2-methylphenyl)-4H-pyrazol-3-one
- 1-(2-Tolyl)-3-methyl-pyrazolon-(5)
- 3-methyl-1-(2-methylphenyl)-2-pyrazolin-5-one
- 3-Methyl-1-< o-tolyl> -pyrazolon-(5)
- 5-methyl-2-(2-methylphenyl)-2,4-dihydro-3h-pyrazol-3-one
- 5-methyl-2-(2-methylphenyl)-2,4-dihydropyrazol-3-one
- 5-methyl-2-o-tolyl-1,2-dihydro-pyrazol-3-one
- AC1L647J
- AC1Q6EYK
- CTK4G2935
- NSC92786
- SBB040982
- SureCN4664740
- DTXSID90293883
- 5-methyl-2-(o-tolyl)-4H-pyrazol-3-one
- EN300-110834
- MLS002695141
- 3-Methyl-1-o-tolyl-5-pyrazolone
- CHEMBL1880288
- HMS3079K03
- SCHEMBL4664740
- AKOS000269645
- 3-Methyl-1-(o-tolyl)-1H-pyrazol-5(4H)-one
- 5-Methyl-2-o-tolyl-2,4-dihydro-pyrazol-3-one
- NSC-92786
- CS-0222320
- 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-(2-methylphenyl)-
- 29211-55-0
- GENSTRUCMIZOCD-UHFFFAOYSA-N
- SMR001561053
- 3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one
- Z50145733
- G41551
- DB-124033
-
- Inchi: 1S/C11H12N2O/c1-8-5-3-4-6-10(8)13-11(14)7-9(2)12-13/h3-6H,7H2,1-2H3
- InChI Key: GENSTRUCMIZOCD-UHFFFAOYSA-N
- SMILES: O=C1CC(C)=NN1C1C=CC=CC=1C
Computed Properties
- Exact Mass: 188.09506
- Monoisotopic Mass: 188.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 32.7Ų
Experimental Properties
- Density: 1.15
- Boiling Point: 343.4°Cat760mmHg
- Flash Point: 161.5°C
- Refractive Index: 1.595
- PSA: 32.67
- LogP: 1.60820
3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M357030-25mg |
3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one |
29211-55-0 | 25mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M357030-50mg |
3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one |
29211-55-0 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M357030-250mg |
3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one |
29211-55-0 | 250mg |
$ 365.00 | 2022-06-03 | ||
| Chemenu | CM516236-1g |
3-Methyl-1-(o-tolyl)-1H-pyrazol-5(4H)-one |
29211-55-0 | 97% | 1g |
$479 | 2023-01-19 | |
| Enamine | EN300-110834-0.05g |
3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one |
29211-55-0 | 95.0% | 0.05g |
$81.0 | 2025-02-21 | |
| Enamine | EN300-110834-0.1g |
3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one |
29211-55-0 | 95.0% | 0.1g |
$120.0 | 2025-02-21 | |
| Enamine | EN300-110834-0.25g |
3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one |
29211-55-0 | 95.0% | 0.25g |
$172.0 | 2025-02-21 | |
| Enamine | EN300-110834-0.5g |
3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one |
29211-55-0 | 95.0% | 0.5g |
$320.0 | 2025-02-21 | |
| Enamine | EN300-110834-1.0g |
3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one |
29211-55-0 | 95.0% | 1.0g |
$428.0 | 2025-02-21 | |
| Enamine | EN300-110834-2.5g |
3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one |
29211-55-0 | 95.0% | 2.5g |
$838.0 | 2025-02-21 |
3-methyl-1-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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